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Compound of Interest

Compound Name: Norcarane

CAS No.: 14214-86-9

Cat. No.: B1213215

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for

Norcarane (Bicyclo[4.1.0]heptane). Given its use as a mechanistic probe in enzymatic studies

and as a building block in chemical synthesis, a thorough understanding of its properties and

potential hazards is critical for ensuring laboratory safety and experimental integrity. This

document summarizes key physical and chemical properties, outlines safe handling and

emergency procedures, and provides visual workflows for safe laboratory practices.

Core Safety and Physical Properties
Norcarane is a colorless liquid with a unique cage-like structure, known for its high reactivity.[1]

While specific quantitative toxicological data such as LD50 and permissible exposure limits are

not readily available in public databases, the available safety data sheets (SDS) provide

qualitative guidance for safe handling. All personnel should treat Norcarane with a high degree

of caution, assuming it to be a hazardous substance.
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A summary of Norcarane's key physical and chemical properties is presented below for easy

reference.

Property Value Source

Molecular Formula C₇H₁₂ [1][2][3]

Molecular Weight 96.17 g/mol [2][3]

CAS Number 286-08-8 [2][3]

Appearance Colorless liquid [1][4]

Boiling Point 116-117 °C at 760 mmHg [1][4][5]

Density 0.914 g/mL [1][4]

Flash Point -0.2 ± 11.7 °C (Predicted) [1]

Vapor Pressure 21.6 mmHg at 25°C [1]

Refractive Index 1.488 (at 25°C) [1]

Synonyms
Bicyclo[4.1.0]heptane, 1,2-

methylenecyclohexane
[3][5]

Hazard Identification and Precautionary Measures
While detailed toxicological studies are not widely published, the primary hazards associated

with Norcarane are related to its flammability and potential for adverse effects upon contact or

inhalation. Vapors may form explosive mixtures with air.[6]

General Precautions:
Avoid Contact: Direct contact with skin and eyes should be strictly avoided.[2]

Prevent Inhalation: Avoid breathing vapors, mist, or gas.[2] Work should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[6]

Prevent Ingestion: Never ingest Norcarane. Do not eat, drink, or smoke in areas where it is

handled.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1213215/docs?utm_src=pdf-body#navigating-the-unseen-a-technical-guide-to-the-safe-handling-of-norcarane
https://www.osha.gov/annotated-pels/table-z-1
https://www.guidechem.com/msds/286-08-8.html
https://en.wikipedia.org/wiki/Norcarane
https://www.guidechem.com/msds/286-08-8.html
https://en.wikipedia.org/wiki/Norcarane
https://www.guidechem.com/msds/286-08-8.html
https://en.wikipedia.org/wiki/Norcarane
https://www.osha.gov/annotated-pels/table-z-1
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox002.pdf
https://www.osha.gov/annotated-pels/table-z-1
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox002.pdf
https://pubmed.ncbi.nlm.nih.gov/11153058/
https://www.osha.gov/annotated-pels/table-z-1
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox002.pdf
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://en.wikipedia.org/wiki/Norcarane
https://pubmed.ncbi.nlm.nih.gov/11153058/
https://www.benchchem.com/product/b1213215/docs?utm_src=pdf-body#navigating-the-unseen-a-technical-guide-to-the-safe-handling-of-norcarane
https://accessmedicine.mhmedical.com/content.aspx?sectionid=248383951
https://www.guidechem.com/msds/286-08-8.html
https://www.guidechem.com/msds/286-08-8.html
https://accessmedicine.mhmedical.com/content.aspx?sectionid=248383951
https://www.benchchem.com/product/b1213215/docs?utm_src=pdf-body#navigating-the-unseen-a-technical-guide-to-the-safe-handling-of-norcarane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6]

Use explosion-proof electrical equipment and non-sparking tools.[6]

Grounding: Take precautionary measures against static discharge by grounding and bonding

containers and receiving equipment.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to standardized laboratory protocols is essential when working with Norcarane. The

following sections detail recommended procedures for handling, storage, and emergency

response.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are

generated, a suitable respirator is required.[6]

Handling and Storage
Handling:

Work under a chemical fume hood.[6]

Avoid the formation of dust and aerosols.[2]

Use only non-sparking tools.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
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Keep away from heat and sources of ignition.[6]

Store under an inert gas.[6]

Accidental Release Measures
Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains.

Clean-up: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

suitable, closed container for disposal.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and consult a physician.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Consult a physician if irritation persists.[2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician

immediately.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Vapors can travel a considerable distance to a source of ignition and flash

back.
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

Visualizing Safe Practices
To further aid researchers, the following diagrams illustrate key workflows and logical

relationships for the safe handling of Norcarane.
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Caption: Workflow for the safe handling of Norcarane in a laboratory setting.
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Caption: Recommended first-aid actions following exposure to Norcarane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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